Cas no 127450-90-2 (2-(3-Chloro-2-methylphenyl)-2-butanol)

• Product Name: 2-(3-Chloro-2-methylphenyl)-2-butanol
• CAS No: 127450-90-2
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• MDL: MFCD20528425
• CID: 5217003
• Update Time: 2026-03-06

2-(3-Chloro-2-methylphenyl)-2-butanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2-methylphenyl)-2-butanol
• 2-(3-Chloro-2-methylphenyl)butan-2-ol
• SB84818
• 3-Chloro-alpha-ethyl-alpha,2-dimethylbenzenemethanol

• MDL： MFCD20528425
• Inchi： 1S/C11H15ClO/c1-4-11(3,13)9-6-5-7-10(12)8(9)2/h5-7,13H,4H2,1-3H3
• InChI Key： NSQNKOIBYRFNCQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)C(C)(CC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-Chloro-2-methylphenyl)-2-butanol

Professional Introduction to Compound with CAS No. 127450-90-2 and Product Name: 2-(3-Chloro-2-methylphenyl)-2-butanol

The compound with the CAS number 127450-90-2 and the product name 2-(3-Chloro-2-methylphenyl)-2-butanol represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of a chloro-substituted aromatic ring and a butanol side chain contributes to its distinct reactivity and utility in various chemical transformations.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The structural motif present in 2-(3-Chloro-2-methylphenyl)-2-butanol aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and metabolic stability. Specifically, the 3-chloro-2-methylphenyl moiety is a common pharmacophore in small molecule drugs, often contributing to improved pharmacokinetic profiles. This makes the compound a valuable intermediate in the synthesis of more complex molecules with potential therapeutic benefits.

In the context of drug discovery, the butanol side chain in this compound offers opportunities for further functionalization. Butanol derivatives are frequently employed in pharmaceuticals due to their ability to modulate enzyme activity and receptor interactions. The combination of these structural features makes 2-(3-Chloro-2-methylphenyl)-2-butanol a versatile building block for medicinal chemists exploring new drug candidates. Its reactivity also allows for modifications that can fine-tune its pharmacological properties, making it suitable for various therapeutic targets.

One of the most compelling aspects of this compound is its potential role in the development of central nervous system (CNS) drugs. The aromatic ring system, particularly when substituted with electron-withdrawing groups like chlorine, is known to enhance blood-brain barrier penetration. This characteristic is crucial for designing molecules that can effectively reach their target sites within the brain. Furthermore, the butanol group can serve as a hydrophilic anchor, improving solubility and bioavailability—key factors in drug formulation.

Recent studies have demonstrated the utility of chlorinated aromatic compounds in the synthesis of neurokinin-1 (NK1) receptor antagonists, which are being investigated for their potential in treating conditions such as chemotherapy-induced nausea and vomiting (CINV). The structural scaffold of 2-(3-Chloro-2-methylphenyl)-2-butanol shares similarities with known NK1 antagonists, suggesting its feasibility as a precursor for developing novel anti-emetic agents. These findings underscore the importance of exploring derivatives of this compound to uncover new pharmacological activities.

Another area where this compound shows promise is in antimicrobial research. The presence of both chloro and methyl substituents on the aromatic ring can influence electron distribution, affecting interactions with bacterial enzymes and cell membranes. Such structural features are often exploited in designing molecules that disrupt microbial growth mechanisms. Preliminary studies have indicated that derivatives of 2-(3-Chloro-2-methylphenyl)-2-butanol may exhibit activity against certain resistant bacterial strains, offering a potential solution to emerging antibiotic resistance challenges.

The synthetic pathways involving 2-(3-Chloro-2-methylphenyl)-2-butanol also warrant attention. Its preparation typically involves multi-step organic transformations, including Friedel-Crafts alkylation followed by reduction steps. These synthetic strategies not only highlight the compound's synthetic utility but also provide insights into optimizing reaction conditions for higher yields and purity. Advances in catalytic methods have further enhanced the efficiency of these synthetic routes, making it more feasible to produce larger quantities for research purposes.

In conclusion, 127450-90-2 () and its corresponding product name (2-(3-Chloro-2-methylphenyl)-) represent a promising candidate in pharmaceutical chemistry due to their unique structural features and potential applications across multiple therapeutic areas. The combination of a chlorinated aromatic ring and a butanol side chain offers versatility in drug design, enabling modifications that can tailor pharmacological properties for specific targets. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.